2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C20H22FN5O3S/c1-29-11-8-22-15(27)12-26-19(28)17-18(30-20(23-17)25-9-2-3-10-25)16(24-26)13-4-6-14(21)7-5-13/h4-7H,2-3,8-12H2,1H3,(H,22,27)
• InChI Key: MACFNSIGKPPUEI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=O)C2=C(C(=N1)C3=CC=C(C=C3)F)SC(=N2)N4CCCC4
• Molecular Formula: C20H22FN5O3S
• Molecular Weight: 431.5 g/mol

Description

2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C20H22FN5O3S and its molecular weight is 431.49. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Applications

Research suggests that compounds structurally related to 2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide have potential in pharmaceutical applications. For instance, compounds with a pyridazino(4,5-b)indole-1-acetamide structure have demonstrated a range of activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties (Habernickel, 2002).

Antimicrobial and Anti-inflammatory Activities

The antimicrobial and anti-inflammatory properties of related acetamido pyrrolyl azoles, including those with thiazole components, have been studied. Certain nitro and methoxy substituted compounds within this group showed significant antibacterial and antifungal activities, as well as potential anti-inflammatory properties (Sowmya et al., 2017).

Anticancer Potential

Compounds that are structurally similar, featuring pyridine linked with substituted thiazole, have been synthesized and studied for their antiproliferative activity. Notably, some of these compounds exhibited promising anticancer activity against breast and liver cancer cell lines (Alqahtani & Bayazeed, 2020).

Dual Inhibitors in Cancer Therapy

A related compound, N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, demonstrated potential as a dual inhibitor of PI3Kα and mTOR in vitro and in vivo, crucial in cancer therapies (Stec et al., 2011).

Neurodegenerative Disease Imaging

Fluorinated derivatives of pyridines and pyrimidines, structurally related to the compound , have shown high affinity and selectivity for peripheral benzodiazepine receptors, making them candidates for imaging agents in studying neurodegenerative disorders (Fookes et al., 2008).